N-ethyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3-furamide

• IUPAC Name: N-ethyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]furan-3-carboxamide
• InChI: InChI=1S/C17H17N3O3/c1-3-20(17(21)14-9-10-22-12(14)2)11-15-18-16(19-23-15)13-7-5-4-6-8-13/h4-10H,3,11H2,1-2H3
• InChI Key: SNEMLLNUNOXJLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=C(OC=C3)C
• Molecular Formula: C17H17N3O3
• DSSTOX Substance ID: DTXSID801323209
• Molecular Weight: 311.33 g/mol
• Solubility: 40.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 878432-37-2

Description

“N-ethyl-2-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-3-furamide” is a complex organic compound. It contains an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. Oxadiazoles are known to exhibit various biological activities and are part of many pharmaceuticals.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many oxadiazole derivatives have been found to have biological activity, including antibacterial, antiviral, and anti-inflammatory effects. The exact mechanism would need to be determined experimentally.

Future Directions

The future directions for research on this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties. Given the known activities of other oxadiazole derivatives, it could be of interest in the development of new pharmaceuticals.